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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin C

Cat. No.: B054765 Get Quote

Technical Support Center: 19,20-
Epoxycytochalasin C
Welcome to the technical support center for 19,20-Epoxycytochalasin C. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the stability of 19,20-Epoxycytochalasin C in DMSO stock solutions and to offer

troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of 19,20-Epoxycytochalasin C?

A1: It is recommended to prepare a concentrated stock solution, typically at 10 mM, in high-

purity, anhydrous Dimethyl Sulfoxide (DMSO).[1] Ensure the compound is completely dissolved

by gentle vortexing. For cell culture applications, the final concentration of DMSO in the

aqueous medium should not exceed 0.1%, as higher concentrations can have cytotoxic effects.

[2]

Q2: What are the recommended storage conditions for a 19,20-Epoxycytochalasin C DMSO

stock solution?

A2: DMSO stock solutions should be stored at -20°C for short- to mid-term storage (up to three

months).[1][3] For longer-term storage, -80°C is recommended. It is crucial to store the solution
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in small, single-use aliquots to minimize freeze-thaw cycles.[1][3] Additionally, 19,20-
Epoxycytochalasin C, like other cytochalasins, should be protected from light.[2]

Q3: How long is a 19,20-Epoxycytochalasin C DMSO stock solution stable?

A3: While specific long-term stability data for 19,20-Epoxycytochalasin C is not available,

based on data for closely related compounds like Cytochalasin D, DMSO stock solutions are

generally stable for up to three months when stored at -20°C in aliquots and protected from

light.[1][3] For experiments requiring high precision, it is advisable to use a freshly prepared

stock solution or one that has been stored for less than a month.

Q4: Can I repeatedly freeze and thaw my 19,20-Epoxycytochalasin C DMSO stock solution?

A4: It is strongly advised to avoid repeated freeze-thaw cycles.[1][3] Each cycle increases the

risk of water absorption by the hygroscopic DMSO, which can lead to compound precipitation

and degradation. Prepare single-use aliquots to maintain the integrity of your stock solution.

Q5: What is the primary degradation pathway for 19,20-Epoxycytochalasin C?

A5: The primary known route of inactivation is the oxidation of the hydroxyl (-OH) group at the

C7 position.[4][5][6] This converts the hydroxyl group to a keto group, resulting in a significant

loss of biological activity.[4][5] While this has been observed in cellular metabolism, the

potential for this oxidation to occur in a DMSO stock solution over time, especially if not stored

under anhydrous conditions, should be considered.

Stability and Storage Summary
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Parameter Recommendation Rationale

Solvent High-purity, anhydrous DMSO

Minimizes water content,

reducing risk of hydrolysis and

precipitation.

Concentration
10 mM (or other high

concentration)

Higher concentrations can

improve stability.[7]

Storage Temperature
-20°C (up to 3 months), -80°C

(long-term)

Low temperatures slow down

potential degradation

processes.[1][3]

Aliquoting Single-use aliquots

Avoids repeated freeze-thaw

cycles which can degrade the

compound and introduce water

into the DMSO.[1][3]

Light Exposure
Store in the dark (e.g., amber

vials)

Protects against light-induced

isomerization, a known issue

for some cytochalasins.[2]

Shelf-life
Up to 3 months at -20°C

(inferred)

Based on stability data for

other cytochalasins.[1][3] For

critical applications, shorter

storage times are

recommended.
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Issue Possible Cause(s) Suggested Solution(s)

Reduced or no biological

activity in experiments

1. Degraded stock solution due

to improper storage (age,

freeze-thaw cycles, light

exposure).2. Oxidation of the

C7 hydroxyl group.3. Incorrect

concentration of the stock

solution.

1. Prepare a fresh stock

solution of 19,20-

Epoxycytochalasin C.2.

Confirm the expected cellular

phenotype with the new stock

solution.3. If possible, verify

the concentration and purity of

the stock solution using

analytical methods like HPLC

or LC-MS.

Precipitate observed in DMSO

stock upon thawing

1. The stock solution

concentration is too high for

the storage temperature.2.

Water has been introduced

into the DMSO, reducing

solubility.

1. Gently warm the vial to 37°C

and vortex to try and

redissolve the precipitate.2. If it

does not redissolve, centrifuge

the vial and use the

supernatant, acknowledging

the concentration may be

lower than intended.3. For

future stocks, consider a

slightly lower concentration or

ensure the use of anhydrous

DMSO and proper sealing of

vials.

Precipitate forms when adding

stock to aqueous cell culture

medium

1. The final concentration of

19,20-Epoxycytochalasin C

exceeds its solubility in the

aqueous medium.2. The final

DMSO concentration is too

high, causing the compound to

crash out.3. The stock solution

was added too quickly to the

medium.

1. Ensure the final

concentration of DMSO in your

culture medium is low (ideally

≤ 0.1%).2. Add the stock

solution dropwise to your pre-

warmed (37°C) medium while

gently swirling.3. Vortex the

diluted solution briefly before

adding it to the cells.

Inconsistent experimental

results

1. Variability in the age or

handling of stock solution

1. Use aliquots from the same

stock preparation for a set of
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aliquots.2. Inconsistent final

concentrations in the assay.3.

Pipetting errors with the

viscous DMSO stock.

related experiments.2. Use

calibrated pipettes and ensure

complete dispensing of the

viscous DMSO solution.3.

Always include positive and

negative controls in your

experiments.

Experimental Protocols
Protocol for Preparation of 10 mM DMSO Stock Solution

Weighing: Accurately weigh the required amount of 19,20-Epoxycytochalasin C powder in

a sterile microcentrifuge tube. (Molecular Weight: 493.6 g/mol ). For 1 mL of a 10 mM stock,

4.936 mg is needed.

Dissolving: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

Mixing: Vortex the solution until all the powder is completely dissolved. Ensure no particulate

matter is visible.

Aliquoting: Dispense the stock solution into small, single-use volumes in amber, tightly

sealed vials.

Storage: Store the aliquots at -20°C or -80°C, protected from light.

Protocol for Assessing Stock Solution Stability via
HPLC
This protocol provides a framework for a long-term stability study.

Sample Preparation (Time 0):

Prepare a 10 mM stock solution of 19,20-Epoxycytochalasin C in anhydrous DMSO.

Immediately take an aliquot for the "Time 0" measurement.
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Dilute this aliquot with the mobile phase to a suitable concentration for HPLC analysis

(e.g., 50 µM).

Storage:

Store the remaining aliquots at the desired temperatures (e.g., room temperature, 4°C,

-20°C, and -80°C) and conditions (dark vs. light exposure).

Analysis at Subsequent Time Points (e.g., 1, 3, 6, 12 months):

At each time point, retrieve one aliquot from each storage condition.

Thaw the sample and prepare it for HPLC analysis in the same manner as the "Time 0"

sample.

HPLC Analysis:

Inject the samples onto a suitable C18 column.

Use an appropriate mobile phase (e.g., a gradient of acetonitrile and water with 0.1%

formic acid).

Monitor the elution profile using a UV detector at a relevant wavelength.

Quantify the peak area of the parent 19,20-Epoxycytochalasin C peak and any new

peaks that appear, which may correspond to degradation products.

Data Analysis:

Calculate the percentage of the remaining 19,20-Epoxycytochalasin C at each time point

relative to the "Time 0" sample.

Plot the percentage remaining versus time for each storage condition to determine the

stability profile.

Visualizations
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Workflow for Preparing and Storing 19,20-Epoxycytochalasin C Stock Solution

Stock Solution Preparation

Storage

Experimental Use

Weigh Compound

Dissolve in Anhydrous DMSO

Vortex to Homogenize

Aliquot into Single-Use Vials

Store at -20°C or -80°C
(Protect from Light)

Thaw Single Aliquot

Dilute in Culture Medium
(Final DMSO <= 0.1%)

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and storing 19,20-Epoxycytochalasin C stock solution.
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Troubleshooting Reduced Biological Activity

Reduced or No Activity Observed

Is the stock solution > 3 months old or
subjected to multiple freeze-thaw cycles?

Prepare Fresh Stock Solution

Yes

Is there precipitate in the
stock or final medium?

No

Retest in Assay

Address Solubility Issues:
- Warm stock gently

- Add stock to medium slowly
- Check final DMSO %

Yes

Investigate Other Experimental
Parameters (e.g., cell health, reagent quality)

No

Click to download full resolution via product page

Caption: A decision tree for troubleshooting reduced biological activity.
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Mechanism of Action of 19,20-Epoxycytochalasin C

Cellular Effects

19,20-Epoxycytochalasin C

Actin Filament
(Barbed End)

Inhibition of Polymerization

 binds to

Actin Cytoskeleton Disruption

Decreased Cell Motility Altered Cell Adhesion Induction of Apoptosis

Click to download full resolution via product page

Caption: The signaling pathway of 19,20-Epoxycytochalasin C's effect on the actin

cytoskeleton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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